6-{[2-(diethylamino)ethyl]amino}-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• Molecular Formula: C19H30N4O
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 6-[2-(diethylamino)ethylamino]-8-ethyl-3,3-dimethyl-1,4-dihydropyrano[3,4-c]pyridine-5-carbonitrile
• InChI: InChI=1S/C19H30N4O/c1-6-17-16-13-24-19(4,5)11-14(16)15(12-20)18(22-17)21-9-10-23(7-2)8-3/h6-11,13H2,1-5H3,(H,21,22)
• InChI Key: DOYGRGPAKAJNGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C2=C1COC(C2)(C)C)C#N)NCCN(CC)CC

Description

6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE is a complex organic compound with a unique structure that includes a pyrano[3,4-c]pyridine core

Preparation Methods

The synthesis of 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE involves multiple steps. The synthetic route typically starts with the preparation of the pyrano[3,4-c]pyridine core, followed by the introduction of the diethylaminoethyl and ethyl groups. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing the reaction conditions to maximize efficiency and minimize waste .

Chemical Reactions Analysis

6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the diethylaminoethyl group can be replaced by other nucleophiles under appropriate conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may affect cellular signaling pathways and gene expression .

Comparison with Similar Compounds

Similar compounds to 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE include other pyrano[3,4-c]pyridine derivatives. These compounds share a similar core structure but differ in the substituents attached to the core. The uniqueness of 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-ETHYL-3,3-DIMETHYL-1H,3H,4H-PYRANO[3,4-C]PYRIDINE-5-CARBONITRILE lies in its specific combination of substituents, which confer distinct chemical and biological properties. Some similar compounds include:

• 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-(2-FURYL)-3,3-DIMETHYL-1,4-DIHYDROPYRANO[3,4-C]PYRIDINE-5-CARBONITRILE
• 6-{[2-(DIETHYLAMINO)ETHYL]AMINO}-8-(FURAN-2-YL)-3,3-DIMETHYL-1,4-DIHYDROPYRANO[3,4-C]PYRIDINE-5-CARBONITRILE .